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Compound of Interest

Compound Name: Metacetamol

Cat. No.: B1676320

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Metacetamol, also known as N-(3-hydroxyphenyl)acetamide. The following procedures are
designed for researchers, scientists, and professionals in drug development to ensure a safe
laboratory environment.

Hazard Identification and Risk Assessment
Metacetamol is classified with the following hazards:

 Skin Irritation: Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

A thorough risk assessment should be conducted before handling Metacetamol, considering
the quantity of substance used and the nature of the experimental procedures.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling Metacetamol.
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Equipment

Specification

Purpose

Hand Protection

Nitrile or Butyl rubber gloves.
Minimum thickness of 5-mil for
nitrile gloves is recommended
for splash protection. For
prolonged contact, heavier-

duty gloves are advised.

To prevent skin contact and
irritation. Nitrile gloves offer
good short-term splash
protection, while butyl rubber
provides more robust
resistance.[1][2][3][4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust
particles and splashes,

preventing serious irritation.

Body Protection

A standard laboratory coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A dust mask (e.g., N95) is
recommended for handling
small quantities. For larger
gquantities or when generating
fine dust, a half-mask
respirator with particulate filters

should be used.

To prevent inhalation of
airborne particles and
subsequent respiratory
irritation.[5][6][7][8]

Below is a workflow diagram to guide the selection of appropriate PPE when handling

Metacetamol.
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PPE Selection Workflow for Metacetamol Handling
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ow potential for dust generation \High potential for dust generation

Handling Small Quantities Handling Large Quantities
(e.g., weighing for analysis) (e.g., bulk transfers)

Required PPE: Required PPE:
- Nitrile Gloves - Butyl Rubber Gloves
- Safety Glasses - Chemical Splash Goggles
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- Dust Mask (N95) - Half-Mask Respirator

End: Procedure Complete

Click to download full resolution via product page
PPE Selection Workflow for Metacetamol Handling

Handling and Storage Procedures

3.1. Engineering Controls:
* Always handle Metacetamol in a well-ventilated area.

+ For procedures that may generate dust, such as weighing or transferring solids, use a
chemical fume hood.

3.2. General Handling:

+ Avoid direct contact with skin and eyes.
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e Do not breathe in dust.

e Wash hands thoroughly after handling.

3.3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.
Emergency Procedures

4.1. In Case of Skin Contact:

e Immediately remove contaminated clothing.

o Wash the affected area with soap and plenty of water for at least 15 minutes.
o Seek medical attention if irritation persists.[9]

4.2. In Case of Eye Contact:

» Immediately flush the eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

o Seek immediate medical attention.[9]

4.3. In Case of Inhalation:

e Move the person to fresh air.

o If breathing is difficult, provide oxygen.

o Seek medical attention if symptoms persist.
4.4. In Case of Ingestion:

e Do NOT induce vomiting.
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¢ Rinse mouth with water.

e Seek immediate medical attention.

4.5. Spill Response:

For minor spills, trained laboratory personnel can perform cleanup. For major spills, evacuate
the area and contact emergency services.[10][11]

Minor Spill Cleanup Protocol:

o Alert others in the immediate area.

e Wear appropriate PPE as outlined in Section 2.

o Cover the spill with an inert absorbent material such as vermiculite, dry sand, or cat litter.[10]
[12]

o Carefully sweep up the absorbed material and place it into a sealed, labeled container for
hazardous waste disposal.

o Clean the spill area with soap and water.

The following diagram illustrates the decision-making process for responding to a chemical
spill.
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Chemical Spill Response Plan
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Chemical Spill Response Plan

Disposal Plan

All Metacetamol waste, including contaminated materials, must be disposed of as hazardous

chemical waste.

5.1. Waste Collection:

+ Collect solid Metacetamol waste and contaminated materials (e.g., gloves, absorbent pads)
in a dedicated, sealed, and clearly labeled hazardous waste container.[13][14]
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e L

iquid waste containing Metacetamol should be collected in a separate, sealed, and labeled

container.

5.2.

Disposal Procedure:

Ensure the hazardous waste container is kept closed except when adding waste.

Store the waste container in a designated satellite accumulation area.

Do not mix Metacetamol waste with other incompatible waste streams.

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[15][16]

Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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